Cas no 2145-27-9 (7-fluoro-4-hydroxy-2H-chromen-2-one)

• Product Name: 7-fluoro-4-hydroxy-2H-chromen-2-one
• CAS No: 2145-27-9
• MF: C₉H₅FO₃
• MW: 180.132606267929
• MDL: MFCD11845381
• CID: 1401209
• PubChem ID: 54694570
• Update Time: 2025-04-23

7-fluoro-4-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy-
• 7-Fluoro-4-hydroxycoumarin
• 7-Fluoro-4-hydroxy-1(2H)-benzopyran-2-one
• 7-Fluoro-4-hydroxy-2H-chromen-2-one
• 7-FLUORO-4-HYDROXYCHROMEN-2-ONE
• CS-0101671
• AMY1211
• 7-fluoro-2-hydroxy-4h-chromen-4-one
• FSWKHPJLMMGTBV-UHFFFAOYSA-N
• DB-141035
• 7-Fluoro-4-hydroxy-2H-1-benzopyran-2-one
• 1936311-32-8
• AS-65486
• 2145-27-9
• AKOS023111778
• EN300-2937910
• Z1255458510
• MFCD11845381
• SY130835
• SCHEMBL2761833
• DTXSID70715932
• D76211
• CAA14527
• 7-fluoro-4-hydroxy-2H-chromen-2-one

• MDL： MFCD11845381
• Inchi： 1S/C9H5FO3/c10-5-1-2-6-7(11)4-9(12)13-8(6)3-5/h1-4,11H
• InChI Key： FSWKHPJLMMGTBV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=CC(=O)OC=2C=1)O

Computed Properties

• Exact Mass: 180.02225
• Monoisotopic Mass: 180.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 220-225 °C
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 46.53

7-fluoro-4-hydroxy-2H-chromen-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 7-fluoro-4-hydroxy-2H-chromen-2-one

Introduction to 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy- (CAS No. 2145-27-9)

2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy-, identified by the Chemical Abstracts Service Number (CAS No.) 2145-27-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzopyranone class, a structural motif known for its broad spectrum of biological activities. The presence of both fluoro and hydroxyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzopyranone core is a fused aromatic system consisting of a benzene ring and a pyranone ring. This structural arrangement contributes to the compound's stability and reactivity, enabling diverse functionalization strategies. The 7-fluoro substitution at the 7-position of the benzopyranone ring enhances the metabolic stability of the molecule by preventing unwanted degradation pathways. Additionally, the 4-hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets.

In recent years, 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy- has been extensively studied for its potential pharmacological applications. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules targeting various therapeutic areas. One notable area of interest is its role in developing compounds with anti-inflammatory properties. The structural features of this molecule allow it to modulate key inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, studies have indicated that derivatives of 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy- exhibit significant antioxidant activity. The combination of the fluoro and hydroxyl groups enhances the compound's ability to scavenge free radicals, thereby protecting cells from oxidative stress-induced damage. This property is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions.

The fluoro substituent in particular has been widely utilized in medicinal chemistry due to its ability to influence pharmacokinetic properties such as bioavailability and metabolic stability. In the case of 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy-, the fluorine atom at the 7-position contributes to reduced metabolic clearance, allowing for prolonged half-life and improved therapeutic efficacy. This characteristic makes it an attractive candidate for drug development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy-. Molecular docking simulations have been used to predict binding affinities with target proteins, facilitating the design of more potent and selective derivatives. These computational approaches have accelerated the drug discovery process by identifying promising candidates for further experimental validation.

In addition to its anti-inflammatory and antioxidant properties, research has also explored the potential antimicrobial activity of derivatives of 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy. The structural complexity of this scaffold allows for interactions with bacterial cell walls and enzymes, disrupting essential bacterial functions. This has opened up new avenues for developing novel antibiotics to combat multidrug-resistant pathogens.

The synthesis of 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and ketones, followed by cyclization steps to form the benzopyranone core. The introduction of the fluoro and hydroxyl groups typically occurs through nucleophilic substitution or metal-catalyzed cross-coupling reactions.

The role of fluorine in medicinal chemistry extends beyond mere metabolic stability enhancement; it can also influence receptor binding affinity and selectivity. The electron-withdrawing nature of fluorine can modulate electronic distributions within the molecule, leading to improved interactions with biological targets. This has been particularly exploited in designing kinase inhibitors and other enzyme-targeting agents.

Recent clinical trials have demonstrated promising results with compounds derived from benzopyranone scaffolds in treating various diseases. While 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy itself may not be directly used as a therapeutic agent, its derivatives have shown significant potential in preclinical studies. These findings highlight its importance as a lead compound for further development.

The growing interest in natural product-inspired scaffolds has also led to investigations into biogenetically plausible routes for synthesizing analogs of 2H-1-Benzopyran-2-one, 7-fluoro-4-hydroxy. By leveraging enzymatic pathways found in plants and microorganisms, researchers aim to develop sustainable synthetic strategies that mimic natural product biosynthesis.

In conclusion, 2H -1 -Benzopyra n -2 -o ne , 7 -flu or o -4 -hydro xy (CAS No. 2145 -27 -9) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing bioactive molecules targeting various diseases. The combination of computational chemistry tools and innovative synthetic methodologies continues to enhance our ability to explore its full pharmacological potential.